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Compound of Interest

Compound Name: N-Boc-L-phenylalaninal

Cat. No.: B556953 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides a comprehensive, step-by-step protocol for the proper

disposal of N-Boc-L-phenylalaninal, a common intermediate in peptide synthesis and drug

discovery. Adherence to these procedures is critical for operational safety and environmental

stewardship.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, it is imperative to consult the substance-specific

Safety Data Sheet (SDS) and adhere to all institutional and local regulations. While some

suppliers classify N-Boc-L-phenylalaninal as a non-hazardous substance, others indicate that

it may cause skin, eye, and respiratory irritation.[1] Therefore, exercising caution and utilizing

appropriate personal protective equipment (PPE) is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a laboratory coat.
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Respiratory Protection: In case of insufficient ventilation or potential for dust generation, use

a NIOSH-approved respirator.[2]

Engineering Controls:

All handling and disposal activities should be performed in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of dust or aerosols.[2][3]

Quantitative Data Summary
The following table summarizes key data for N-Boc-L-phenylalaninal. This information is

crucial for accurate labeling and waste characterization.

Property Value Reference

Chemical Name
N-(tert-Butoxycarbonyl)-L-

phenylalaninal

CAS Number 72155-45-4 [4][5]

Molecular Formula C₁₄H₁₉NO₃

Appearance
White to off-white powder or

solid

Melting Point 86 - 88 °C [5]

Hazard Classification

Not classified as a hazardous

substance by some suppliers.

Others indicate it is an irritant

(H315, H319, H335).[1]

Environmental Hazards

Should not be released into

the environment.[6][7] Do not

let product enter drains.[8]

Step-by-Step Disposal Protocol
The recommended method for the disposal of N-Boc-L-phenylalaninal is through a licensed

and reputable chemical waste disposal company.[3] Under no circumstances should this
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chemical be disposed of down the drain.[2]

Waste Segregation and Collection:

Solid Waste: Collect uncontaminated, surplus N-Boc-L-phenylalaninal in a dedicated,

sealable container.

Contaminated Materials: Any materials that have come into contact with the compound,

such as weighing paper, gloves, and wipes, should be collected in a separate, clearly

labeled, and sealed container.[3]

Container Labeling:

Clearly label the waste container with the full chemical name: "N-Boc-L-phenylalaninal"
and the CAS number "72155-45-4".

Include any applicable hazard pictograms or statements as required by your institution's

Environmental Health and Safety (EHS) department.

Temporary Storage:

Store the sealed waste container in a designated chemical waste accumulation area.[2]

This area should be secure, well-ventilated, and segregated from incompatible materials.

Arrange for Pickup and Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal vendor to

arrange for the collection and proper disposal of the waste.

Documentation:

Maintain accurate records of the quantity of N-Boc-L-phenylalaninal disposed of and the

date of disposal.

Retain all documentation, including waste manifests provided by the disposal vendor, for

your records.
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Caption: Workflow for the proper disposal of N-Boc-L-phenylalaninal.
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Spill Response Protocol
In the event of a spill, prompt and appropriate action is necessary to mitigate any potential

hazards.

Small Spills:

Restrict access to the spill area.

Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

[3][7]

Place the collected material and any contaminated cleaning supplies into a sealed

container labeled for chemical waste.[3]

Clean the spill area with a damp cloth and place the cloth in the waste container.[2]

Large Spills:

Evacuate the immediate area and restrict access.

Immediately notify your institution's EHS department or emergency response team.[3]

Ensure the area is well-ventilated, if it is safe to do so.
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Caption: Logical flow for responding to spills of N-Boc-L-phenylalaninal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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